Etidocaine

• CAS: 38188-41-9
• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• InChI: InChI=1S/C17H28N2O/c1-6-12-19(8-3)15(7-2)17(20)18-16-13(4)10-9-11-14(16)5/h9-11,15H,6-8,12H2,1-5H3,(H,18,20)
• InChIKey: VTUSIVBDOCDNHS-UHFFFAOYSA-N

Etidocaine Baseline Profile

Etidocaine is a long-acting, aminoamide local anesthetic agent [1]. Marketed under the trade name Duranest, it is chemically related to lidocaine but features structural modifications—specifically, a propyl group on the amine end and an ethyl group on the alpha carbon of the intermediate chain [1]. These modifications confer a 50-fold increase in lipid solubility and a 50% increase in protein binding relative to lidocaine [1]. Consequently, etidocaine is classified as an agent of high potency and long duration, alongside bupivacaine and amethocaine [2]. Its clinical use has primarily centered on epidural and regional nerve block anesthesia [3].

Target Voltage-gated sodium channel blockade studies

Kinetics Intermediate frequency-dependent unbinding profile

Models Motor block, cardiotoxicity, and axonal transport research

• [1] Tucker GT, Mather LE. Pharmacokinetics of local anaesthetic agents. British Journal of Anaesthesia. 1975;47(Suppl):213-24. View Source
• [2] Covino BG. Pharmacology of local anaesthetic agents. British Journal of Anaesthesia. 1986;58(7):701-716. View Source
• [3] Bridenbaugh PO, et al. Clinical efficacy of etidocaine for intercostal nerve block and lumbar epidural block: Double-blind comparisons with tetracaine and lidocaine. Acta Anaesthesiologica Scandinavica. 1974;18(3):139-147. View Source

Etidocaine Substitution: Bupivacaine & Lidocaine Risks

While etidocaine shares a long-acting aminoamide classification with bupivacaine and ropivacaine, attempts at simple substitution within this class are confounded by significant differences in key pharmacodynamic and pharmacokinetic parameters. These agents differ markedly in their rates of hepatic extraction, with etidocaine demonstrating the highest ratio (~0.73) compared to lidocaine (~0.68) and bupivacaine (~0.37) [1]. Furthermore, the onset and density of motor blockade are not uniform; etidocaine consistently produces a more rapid and complete motor block than bupivacaine [2], and its tissue distribution, particularly its heightened affinity for epidural and subcutaneous fat, significantly exceeds that of both bupivacaine and lidocaine [3]. These quantifiable differences in clearance, motor block profile, and tissue sequestration preclude the assumption of functional equivalence and necessitate compound-specific evidence for procurement and clinical protocol design.

Bupivacaine vs. motor block duration

Motor blockade profile may shift significantly; bupivacaine may not reproduce prolonged complete motor block observed with etidocaine in epidural models.

Lidocaine vs. channel kinetics

Sodium channel unbinding kinetics are substantially faster, potentially altering frequency-dependent block outcomes in electrophysiology assays.

Potency and toxicity context

Neural injury and contractility depression potency rank may differ; direct protocol transfer requires model-specific endpoint review.

• [1] Tucker GT, Mather LE. Hepatic clearance of local anesthetics in man. Journal of Pharmacokinetics and Biopharmaceutics. 1977;5(2):101-112. View Source
• [2] Axelsson K, Nydahl PA, Philipson L, Larsson P. Motor and sensory blockade after epidural injection of mepivacaine, bupivacaine, and etidocaine--a double-blind study. Anesthesia and Analgesia. 1989;69(6):739-747. View Source
• [3] Rosenberg PH, Kyttä J, Alila A. Absorption of bupivacaine, etidocaine, lignocaine and ropivacaine into n-heptane, rat sciatic nerve, and human extradural and subcutaneous fat. British Journal of Anaesthesia. 1986;58(3):310-314. View Source

Etidocaine Evidence: Bupivacaine & Lidocaine Comparison

Motor Blockade Duration vs. Bupivacaine in Epidural Anesthesia

Etidocaine demonstrates the highest apparent hepatic extraction ratio (E) among the clinically relevant aminoamide local anesthetics lidocaine and bupivacaine [1]. This high extraction ratio indicates that its clearance is primarily dependent on liver blood flow, making its pharmacokinetic profile distinct from that of bupivacaine, which has a much lower extraction ratio [1].

Motor Block Duration

Head-to-head

600 min vs. 360 min (bupivacaine)

Reported prolonged motor blockade endpoint context

Epidural model; motor outlasts sensory by 150 min

Evidence Dimension	Apparent Hepatic Extraction Ratio
Target Compound Data	~0.73
Comparator Or Baseline	Lidocaine: ~0.68; Bupivacaine: ~0.37
Quantified Difference	Etidocaine E is ~2x higher than bupivacaine's E (0.73 vs. 0.37) and ~7% higher than lidocaine's.
Conditions	Human pharmacokinetic study measuring arterial and hepatic venous drug concentrations after rapid intravenous injection.

Why This Matters

The high hepatic extraction ratio dictates that etidocaine's systemic clearance is highly sensitive to changes in hepatic blood flow, a critical factor for predicting drug levels and toxicity risk in patients with compromised liver perfusion, thereby distinguishing its safety and handling profile from that of bupivacaine.

• [1] Tucker GT, Mather LE. Hepatic clearance of local anesthetics in man. Journal of Pharmacokinetics and Biopharmaceutics. 1977;5(2):101-112. View Source

Tolerated IV Dose vs. Bupivacaine in Toxicity Assessment

In a double-blind study comparing epidural injections, etidocaine produced a significantly more rapid onset of motor blockade than bupivacaine or mepivacaine [1]. Critically, 100% of subjects receiving etidocaine developed complete motor blockade, whereas those receiving bupivacaine or mepivacaine retained 5-33% of their initial muscle force [1]. The duration of this motor block was also substantially longer for etidocaine.

Tolerated IV Dose

Head-to-head

~2× higher vs. bupivacaine

Reported acute IV tolerability endpoint context

10 mg/min infusion; human volunteer study

Evidence Dimension	Motor Blockade (Complete Motor Block Attainment)
Target Compound Data	100% of subjects achieved complete motor blockade
Comparator Or Baseline	Bupivacaine and Mepivacaine: 5-33% of initial muscle force remained
Quantified Difference	Etidocaine eliminated all residual muscle force, whereas bupivacaine and mepivacaine did not.
Conditions	Double-blind study of epidural anesthesia in 30 young volunteers; Etidocaine 1.5% (300 mg) with epinephrine 1:200,000 vs. Bupivacaine 0.5% (100 mg) and Mepivacaine 2% (400 mg).

Why This Matters

This evidence defines a clear functional differentiator: etidocaine provides a more profound and reliable motor block than its close analog bupivacaine, which is a critical parameter for surgical procedures requiring complete muscle relaxation, directly impacting compound selection based on surgical need.

• [1] Axelsson K, Nydahl PA, Philipson L, Larsson P. Motor and sensory blockade after epidural injection of mepivacaine, bupivacaine, and etidocaine--a double-blind study. Anesthesia and Analgesia. 1989;69(6):739-747. View Source

Myocardial Contractility Depression vs. Bupivacaine and Lidocaine

Etidocaine exhibits a dramatically higher tendency to partition into lipid-rich tissues compared to other amide local anesthetics [1]. This property is quantitatively reflected in its significantly greater uptake into human extradural and subcutaneous fat relative to bupivacaine [1]. This high lipophilicity (lipid solubility coefficient of 140) [2] contributes to its prolonged duration but also to its unique clinical profile of sensory sparing in the face of dense motor block.

Contractility Depression

Head-to-head

Equipotent with bupivacaine; lidocaine ~10× less potent

Reported myocardial contractility context

Guinea pig papillary muscle; 4–10 μM

Evidence Dimension	Relative Mean Uptake in Human Extradural Fat (Steady State)
Target Compound Data	8.3
Comparator Or Baseline	Bupivacaine: 4.1; Lidocaine: 1.0 (baseline); Ropivacaine: 2.3
Quantified Difference	Etidocaine uptake is approximately 2x greater than bupivacaine's (8.3 vs. 4.1) and 8.3x greater than lidocaine's.
Conditions	In vitro absorption study of amide local anesthetics in human extradural and subcutaneous fat at 37°C.

Why This Matters

The 2-fold higher uptake of etidocaine into epidural fat compared to bupivacaine provides a mechanistic explanation for its differential clinical behavior—prolonged action due to a slow-release depot effect, but also a higher volume of distribution and potential for sensory sparing, which are key considerations for formulation development and clinical application.

• [1] Rosenberg PH, Kyttä J, Alila A. Absorption of bupivacaine, etidocaine, lignocaine and ropivacaine into n-heptane, rat sciatic nerve, and human extradural and subcutaneous fat. British Journal of Anaesthesia. 1986;58(3):310-314. View Source
• [2] Hall, L. W., et al. (2001). Veterinary Anaesthesia, 10th Edition. View Source

Sodium Channel Unbinding: Intermediate Between Lidocaine and Bupivacaine

The comparative central nervous system (CNS) toxicity of local anesthetics was evaluated in awake dogs, revealing a clear dose-response hierarchy [1]. Etidocaine's mean cumulative convulsive dose was significantly lower than lidocaine's, aligning it with other potent, lipid-soluble agents like bupivacaine and tetracaine [1]. This quantitative difference underscores the narrower therapeutic window of the high-potency class relative to less potent alternatives.

Channel Unbinding τ

Head-to-head

8 s (intermediate: lidocaine 2 s, bupivacaine 50 s)

Intermediate frequency-dependent block kinetics

Voltage clamp; Rana catesbeiana node of Ranvier

Evidence Dimension	Mean Cumulative Convulsive Dose
Target Compound Data	8.0 mg/kg
Comparator Or Baseline	Lidocaine: 22.0 mg/kg; Bupivacaine: 5.0 mg/kg; Tetracaine: 4.0 mg/kg
Quantified Difference	Etidocaine's convulsive dose is 4.4x lower (more potent neurotoxin) than lidocaine's, but 1.6x higher than bupivacaine's.
Conditions	Awake dogs receiving serially administered intravenous doses of local anesthetic until convulsive activity was observed.

Why This Matters

This data is critical for risk assessment in procurement and clinical use, as it quantifies etidocaine's CNS toxicity relative to a common benchmark (lidocaine). It informs the need for stricter dose monitoring and contraindicates its use as a simple, interchangeable alternative to lidocaine in settings where a wide safety margin is paramount.

• [1] Liu PL, Feldman HS, Giasi R, et al. Comparative CNS toxicity of lidocaine, etidocaine, bupivacaine, and tetracaine in awake dogs following rapid intravenous administration. Anesthesia and Analgesia. 1983;62(4):375-379. View Source

Neural Injury and Conduction Block Potency Among Local Anesthetics

Etidocaine exhibits a high degree of plasma protein binding, measured at 94% [1], which is a primary determinant of its long duration of action [2]. This level of binding is a 50% increase relative to its structural parent, lidocaine [3], and is slightly lower than the 95-96% reported for bupivacaine [4]. The high binding affinity contributes to its prolonged anesthetic effect by limiting the amount of free, active drug available for metabolism and elimination.

Neural Injury Potency

Head-to-head

Ranked highest among amide and ester tested set

Reported neurotoxicity assay potency context

Rat sciatic nerve model; potency order reported

Evidence Dimension	Plasma Protein Binding (%)
Target Compound Data	94%
Comparator Or Baseline	Lidocaine: ~64-70%; Bupivacaine: ~95-96%
Quantified Difference	Etidocaine binding is ~30 percentage points higher than lidocaine's and ~1-2 percentage points lower than bupivacaine's.
Conditions	In vitro measurement of protein binding in human plasma (specific assay details vary by source).

Why This Matters

The high protein binding of etidocaine explains its prolonged duration of action and, like bupivacaine, implies a higher risk of displacement interactions and greater potential for systemic toxicity due to accumulation. This parameter is essential for differentiating it from shorter-acting, less protein-bound agents like lidocaine in protocols where duration is a key selection criterion.

• [1] Tucker GT, Mather LE. Clinical Pharmacokinetics of Local Anaesthetics. Clinical Pharmacokinetics. 1979;4(4):241-278. View Source
• [2] Covino BG. Pharmacology of local anaesthetic agents. British Journal of Anaesthesia. 1986;58(7):701-716. View Source
• [3] Paper: Etidocaine--a long-acting anesthetic agent. Review of the literature. (Accessed via Semantic Scholar). View Source
• [4] Burm AG, et al. Clinical pharmacokinetics of epidural and spinal anaesthesia. Clinical Pharmacokinetics. 1989;16(5):283-311. View Source

Etidocaine Application Scenarios

Prolonged Motor Blockade in Surgical Protocols

Investigators seeking to establish a reliable and quantifiable model of profound motor blockade in large animals (e.g., canines, porcines) should prioritize etidocaine. As demonstrated by the data, 1.5% etidocaine epidural injection reliably produces complete motor paralysis in 100% of subjects, a profile not matched by bupivacaine or mepivacaine [1]. This ensures a robust and reproducible endpoint for studies evaluating neuromuscular function, anesthetic reversal agents, or the motor-sparing properties of novel compounds, thereby enhancing experimental power and reducing animal numbers needed to achieve statistical significance.

Neuroscience: Sodium Channel Kinetics & Axonal Transport Reference

For formulation scientists developing sustained-release local anesthetics (e.g., liposomal, microsphere, or polymer-based depots), etidocaine's unique physicochemical profile—specifically its extreme lipophilicity (partition coefficient ~140) and high protein binding (94%)—makes it an ideal candidate for encapsulation [2]. Its pronounced uptake into extradural fat, which is 8.3-fold higher than lidocaine and 2-fold higher than bupivacaine [3], suggests a natural tendency to form a tissue depot. This property can be exploited in controlled-release formulations aimed at extending the duration of analgesia beyond the 4-10 hours achieved with the free drug, while potentially mitigating the peak plasma concentrations associated with its narrow therapeutic index [4].

Cardiac Pharmacology: Reverse Frequency-Dependent Contractility

Etidocaine serves as a benchmark compound for studies of hepatic drug clearance due to its high hepatic extraction ratio (~0.73), which is significantly greater than that of lidocaine (~0.68) and bupivacaine (~0.37) [5]. Researchers investigating the impact of liver blood flow on drug disposition can use etidocaine as a model substrate. Its pharmacokinetic behavior is particularly sensitive to changes in cardiac output or hepatic perfusion, making it a valuable tool for teaching and for validating physiologically-based pharmacokinetic (PBPK) models designed to predict the clearance of high-extraction drugs in various disease states.

Comparative Toxicity: Neural Injury Model Systems

In academic and industrial safety pharmacology programs, etidocaine is a critical compound for evaluating the structure-toxicity relationships within the aminoamide class. Its CNS and cardiovascular toxicity profiles are quantitatively distinct from lidocaine and bupivacaine. Specifically, its convulsive dose in awake dogs (8.0 mg/kg) is 4.4-fold more potent than lidocaine (22.0 mg/kg) but 1.6-fold less potent than bupivacaine (5.0 mg/kg) [6]. This intermediate toxicity, combined with its unique ability to cause complete motor block, positions etidocaine as an essential comparator in mechanistic studies aimed at disentangling the molecular determinants of local anesthetic neurotoxicity and cardiotoxicity.

Application

Selection Property

Validation Focus

Prolonged motor block studies

Reported complete motor block and extended recovery duration

Muscle function recovery endpoint context

Sodium channel kinetics research

Intermediate unbinding time constant

Frequency-dependent block assay context

Cardiac pharmacology assays

Reverse frequency-dependent contractility profile

Calcium handling and contractility endpoint review

Neurotoxicity model systems

Highest neural injury potency in tested set

Neurotoxicity assay endpoint context

Axonal transport disruption studies

Mid-range fast axonal transport inhibition

Neuroplasmic transport assay endpoint review

• [1] Axelsson K, Nydahl PA, Philipson L, Larsson P. Motor and sensory blockade after epidural injection of mepivacaine, bupivacaine, and etidocaine--a double-blind study. Anesthesia and Analgesia. 1989;69(6):739-747. View Source
• [2] Tucker GT, Mather LE. Clinical Pharmacokinetics of Local Anaesthetics. Clinical Pharmacokinetics. 1979;4(4):241-278. View Source
• [3] Rosenberg PH, Kyttä J, Alila A. Absorption of bupivacaine, etidocaine, lignocaine and ropivacaine into n-heptane, rat sciatic nerve, and human extradural and subcutaneous fat. British Journal of Anaesthesia. 1986;58(3):310-314. View Source
• [4] Oliveira JD, et al. Desenvolvimento de uma formulação à base de lipossomas de gradiente iônico para liberação prolongada da etidocaína. Doctoral Thesis, Universidade Estadual de Campinas. 2019. View Source
• [5] Tucker GT, Mather LE. Hepatic clearance of local anesthetics in man. Journal of Pharmacokinetics and Biopharmaceutics. 1977;5(2):101-112. View Source
• [6] Liu PL, Feldman HS, Giasi R, et al. Comparative CNS toxicity of lidocaine, etidocaine, bupivacaine, and tetracaine in awake dogs following rapid intravenous administration. Anesthesia and Analgesia. 1983;62(4):375-379. View Source